![molecular formula C15H14FNO2S B5675533 4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine](/img/structure/B5675533.png)
4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). This compound has been developed as a potential treatment for various B-cell malignancies and autoimmune diseases. In
Mechanism of Action
BTK is a cytoplasmic tyrosine kinase that plays a crucial role in B-cell receptor signaling. Upon activation, BTK phosphorylates downstream targets that ultimately lead to B-cell proliferation and survival. 4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine inhibits BTK by binding to its active site and preventing its phosphorylation. This leads to the inhibition of downstream signaling pathways and ultimately induces apoptosis in B-cell malignancies.
Biochemical and Physiological Effects
This compound has been shown to have potent inhibitory effects on BTK activity. In preclinical studies, this compound has been shown to induce apoptosis in B-cell lymphoma cells and reduce disease activity in animal models of autoimmune diseases. In addition, this compound has been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
One advantage of using 4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine in lab experiments is its specificity for BTK. This allows for the selective inhibition of B-cell receptor signaling and the study of its downstream effects. However, one limitation of using this compound is its potential off-target effects. As with any inhibitor, this compound may also inhibit other kinases or pathways, leading to unintended effects.
Future Directions
For the study of 4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine include the development of combination therapies and the study of its efficacy in autoimmune diseases.
Synthesis Methods
The synthesis of 4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine was first reported in 2016 by researchers from Takeda Pharmaceutical Company Limited. The synthesis involves the reaction of 5-(4-fluorophenyl)-2-furfuryl isothiocyanate with morpholine in the presence of a base. The resulting product is purified by column chromatography to yield this compound as a white solid with a purity of over 99%.
Scientific Research Applications
4-{[5-(4-fluorophenyl)-2-furyl]carbonothioyl}morpholine has been extensively studied for its potential as a therapeutic agent for B-cell malignancies and autoimmune diseases. Preclinical studies have shown that this compound inhibits BTK activity and induces apoptosis in B-cell lymphoma cells. In addition, this compound has been shown to reduce disease activity in animal models of autoimmune diseases such as rheumatoid arthritis and lupus.
properties
IUPAC Name |
[5-(4-fluorophenyl)furan-2-yl]-morpholin-4-ylmethanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO2S/c16-12-3-1-11(2-4-12)13-5-6-14(19-13)15(20)17-7-9-18-10-8-17/h1-6H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUNCJDFGOKPOSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=S)C2=CC=C(O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.